![molecular formula C13H17NO3S B2584440 Methyl 5-butyryl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate CAS No. 1421445-68-2](/img/structure/B2584440.png)
Methyl 5-butyryl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate
Overview
Description
Tetrahydrothieno[3,2-c]pyridine is a heterocyclic compound . It’s a part of various biologically active compounds and is used as an intermediate in the synthesis of some drugs .
Molecular Structure Analysis
The structure of tetrahydrothieno[3,2-c]pyridine consists of a piperidine (also called tetrahydropyridine) which is an amine heterocycle consists of a six-membered ring with five methylene bridges (-CH2-) and one amine bridge (-NH-) fused to a five-membered heterocyclic ring thiophene .Scientific Research Applications
Synthesis and Chemical Properties
Catalytic Annulation : A study describes the use of ethyl 2-methyl-2,3-butadienoate in a phosphine-catalyzed [4 + 2] annulation, leading to the synthesis of highly functionalized tetrahydropyridines, showcasing a method for creating complex molecular structures from simpler compounds (Zhu, Lan, & Kwon, 2003).
Novel Molecules for Anti-inflammatory Applications : Research into methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, a molecule structurally related to Methyl 5-butyryl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate, targets the development of novel anti-inflammatory agents, indicating a potential application area for related compounds (Moloney, 2001).
Biological Activities
Antibacterial and Antifungal Agents : Studies have synthesized and evaluated various thieno[3,2-c]pyridine derivatives for their antibacterial and antifungal activities, suggesting the potential of Methyl 5-butyryl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate derivatives in developing new therapeutic agents (Bakhite, Al‐Sehemi, & Yamada, 2005).
Antitumor Activity and Catalytic Applications : Metal complexes derived from Schiff bases, including those related to the thieno[3,2-c]pyridine structure, have been synthesized and analyzed for their antioxidant, antiradical, and antitumor activities, in addition to their use in catalytic transfer hydrogenation, indicating a wide range of potential applications in medicinal chemistry and catalysis (Buldurun, Turan, Savcı, & Çolak, 2019).
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 5-butanoyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3S/c1-3-4-11(15)14-7-5-10-9(6-8-18-10)12(14)13(16)17-2/h6,8,12H,3-5,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHMXDBBYRRDLBK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCC2=C(C1C(=O)OC)C=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-butyryl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate | |
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